3-{2-[3-(1,3-benzothiazol-2-yl)piperidin-1-yl]-2-oxoethyl}-5,5-dimethyl-1,3-oxazolidine-2,4-dione

• IUPAC Name: 3-[2-[3-(1,3-benzothiazol-2-yl)piperidin-1-yl]-2-oxoethyl]-5,5-dimethyl-1,3-oxazolidine-2,4-dione
• InChI: InChI=1S/C19H21N3O4S/c1-19(2)17(24)22(18(25)26-19)11-15(23)21-9-5-6-12(10-21)16-20-13-7-3-4-8-14(13)27-16/h3-4,7-8,12H,5-6,9-11H2,1-2H3
• InChI Key: VCBPLYPXOPQHRU-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)N(C(=O)O1)CC(=O)N2CCCC(C2)C3=NC4=CC=CC=C4S3)C
• Molecular Formula: C19H21N3O4S
• Molecular Weight: 387.5 g/mol

Description

The compound is a multifaceted molecule that encompasses several functional groups and structural motifs, including benzothiazole, piperidine, and oxazolidine dione. Such structures are often explored for their potential in various fields of chemistry and pharmacology due to their unique chemical and physical properties.

Synthesis Analysis

The synthesis of related compounds involves the preparation of 2-aryl-4-(ethoxycarbonyl)oxazolidines and thiazolidines from α-amino acid ethyl esters containing hydroxyl or mercapto groups in the β-position. This process typically involves fusion with aromatic aldehydes and subsequent reactions, such as dehydrogenation to yield corresponding oxazoles and thiazoles. Further modifications can lead to the synthesis of compounds similar to the one (Badr, Aly, Fahmy, & Mansour, 1981).

Molecular Structure Analysis

The molecular structure of related benzothiazolyl and piperidinyl compounds has been determined, showing that such compounds can have planar rings with dihedral angles indicating the spatial arrangement of the molecular framework. For instance, the structure of N-(1,3-benzothiazol-2-yl)-N-[1-(piperidin-4-ylmethyl)-4,5-dihydro-1H-imidazol-2-yl]amine was elucidated, showcasing the typical conformation of the piperidin ring and the planarity of the benzothiazol ring (Yıldırım et al., 2006).

Chemical Reactions and Properties

Compounds containing oxazolidine and thiazolidine rings can undergo various chemical reactions, including interactions with p-nitrobenzaldehyde and piperidine to give Mannich bases and acetylation to yield N-acetylderivatives. These derivatives can undergo cyclization in the presence of anhydrous ZnCl2, leading to bicyclic compounds (Badr, Aly, Fahmy, & Mansour, 1981).

Scientific Research Applications

Understanding the Chemical's Role in Various Studies

The chemical 3-{2-[3-(1,3-Benzothiazol-2-yl)piperidin-1-yl]-2-oxoethyl}-5,5-dimethyl-1,3-oxazolidine-2,4-dione, due to its complex structure, is not directly mentioned in the available scientific literature. However, we can infer its potential applications and relevance by exploring studies on similar compounds, particularly those involving benzothiazoles and oxazolidinones, which are core components of the mentioned chemical. These compounds are widely researched for their diverse pharmacological properties and applications in various fields.

Benzothiazoles: From Environmental Presence to Pharmacological Importance

Benzothiazoles and their derivatives are recognized for their wide range of applications in the pharmaceutical industry due to their potential therapeutic properties. A study highlighted the presence of benzothiazoles in indoor air, emphasizing their widespread use in consumer and industrial products and the consequent exposure risks they pose. This suggests a need for further research into their environmental impact and potential health implications (Wan, Xue, & Kannan, 2016).

Oxazolidinones: Antimicrobial Agents and Beyond

Oxazolidinones, particularly linezolid, are explored for their antimicrobial efficacy against gram-positive bacteria. Their mechanism, involving the inhibition of protein synthesis by binding to the bacterial ribosome, makes them valuable in treating infections resistant to other antibiotics. However, their use has been associated with specific side effects, such as lactic acidosis, attributed to mitochondrial protein synthesis inhibition, highlighting the importance of understanding their pharmacodynamics and safety profile (Palenzuela et al., 2005).